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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(azide-PEG4)-Cy3

Cat. No.: B1193216 Get Quote

Essential Safety and Handling Guide for N-(m-
PEG4)-N'-(azide-PEG4)-Cy3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(m-PEG4)-N'-(azide-PEG4)-Cy3. The following

procedural guidance is designed to ensure safe operational handling and disposal of this

compound, fostering a secure laboratory environment.

Hazard Identification and Classification
N-(m-PEG4)-N'-(azide-PEG4)-Cy3 is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. The primary hazards are associated with the azide

functional group, which can be highly reactive.

Operational Plan: Safe Handling
All manipulations involving this compound should be conducted in a properly functioning

chemical fume hood.[2][3][4] A designated and clearly labeled area should be established for its

use.

Personal Protective Equipment (PPE): The minimum required PPE for handling this compound

includes:

Body Protection: A lab coat must be worn at all times.[3][4][5][6]
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Hand Protection: Chemical-resistant nitrile gloves are required.[2][3][5] Given the azide

component, consider double-gloving or using Silver Shield gloves underneath nitrile gloves

for enhanced protection.[5][7]

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

mandatory.[2][3][5][6][7] A face shield should be used when there is a significant risk of

splashing.[2][8]

Footwear: Closed-toe shoes must be worn in the laboratory.[5][8]

Handling Procedures:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are accessible and operational.[4] Line the work surface with absorbent paper to contain any

potential spills.[3]

Weighing and Transfer: Use plastic or ceramic spatulas for handling the solid compound;

avoid metal spatulas to prevent the formation of shock-sensitive metal azides.[2][3][9]

Solution Preparation: When preparing solutions, avoid contact with incompatible materials.

Specifically, keep away from acids, heavy metals (such as lead and copper), and

halogenated solvents (like dichloromethane or chloroform).[2][9]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from light, heat,

and incompatible materials.[2][4] Containers should be tightly closed.[2]

Disposal Plan: Waste Management
Proper disposal of N-(m-PEG4)-N'-(azide-PEG4)-Cy3 and any contaminated materials is

critical to prevent environmental contamination and safety incidents.

Waste Segregation and Collection:

All waste containing this compound, including solutions, contaminated labware (e.g., pipette

tips, tubes), and absorbent paper, must be collected in a designated and clearly labeled

hazardous waste container.[2][3][4]
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The waste container should be labeled as "Azide Contaminated Waste" to prevent mixing

with incompatible waste streams.[2]

Crucially, do not mix azide-containing waste with acidic waste, as this can generate highly

toxic and explosive hydrazoic acid.[9]

Never dispose of this compound or its solutions down the drain, as the azide component can

react with metal pipes (e.g., lead, copper) to form highly explosive metal azides.[4][7]

Disposal Procedure:

Collect all solid and liquid waste in a compatible, sealable container.

Affix a hazardous waste label to the container, detailing the contents.[2]

Arrange for disposal through your institution's environmental health and safety (EH&S) office

or a licensed hazardous waste disposal company.[9][10]

Quantitative Data
Property Value

Formula C44H66ClN5O10[1]

Molecular Weight 860.49 g/mol [1]

GHS Classification

Acute toxicity, Oral (Category 4); Acute aquatic

toxicity (Category 1); Chronic aquatic toxicity

(Category 1)[1]

Further quantitative data, such as permissible exposure limits, were not available in the

consulted resources.
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Caption: Workflow for safe handling and disposal of N-(m-PEG4)-N'-(azide-PEG4)-Cy3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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